delafossite

• CAS: 12013-12-6
• Synonyms: delafossite
• Molecular Formula: C8H12O8Ti

Sourcing phase-pure delafossite (CuFeO₂) with consistent stoichiometry and defect chemistry is a known bottleneck in p-type TCO and photocatalyst development. BenchChem supplies characterized CuFeO₂ that directly addresses this reproducibility challenge. - Achieves ≥95.7% tartrazine dye degradation as a TiO₂/CuFeO₂ composite, outperforming Mg-doped variants. - Delivers ZT of 0.17 at 1000 K for waste-heat thermoelectric harvesting. - Provides 555 mAh g⁻¹ reversible capacity as a Li-ion anode after 200 cycles. - Suitable for transparent diodes, smart windows, and visible-light photocatalysis.

Delafossite CuFeO₂ Overview

Delafossite, CAS 12013-12-6, is a copper-iron oxide (CuFeO₂) semiconductor belonging to the delafossite mineral group, characterized by the general formula ABO₂, featuring a layered structure of linearly coordinated Cu(I) cations and edge-shared FeO₆ octahedra [1]. This structure imparts p-type semiconductivity, a direct band gap in the range of 1.3–1.7 eV, and good stability in aqueous media, making it a leading candidate for p-type transparent conducting oxides (TCOs), photocatalysis, and thermoelectric applications [2][3]. The specific B-site cation (Fe³⁺) and its defect chemistry, including oxygen vacancies, are critical in defining its functional properties, distinguishing it from other delafossites like CuAlO₂ or CuCrO₂.

Visible-light photocatalysis studies

High-temperature thermoelectric p-type leg research

p-Type transparent conducting oxide (TCO) thin-film investigations

Lithium-ion battery anode material screening

• [1] C. Deng, Q. Liu, J. Le, Y. Kuang, Nanoscale, 2026, 18, 3971. DOI: 10.1039/D5NR04892C. View Source
• [2] M. Kumar et al., Coord. Chem. Rev., 2026, Article 216356. DOI: 10.1016/j.ccr.2026.216356. View Source
• [3] S. Götzendörfer, Synthesis of Copper-Based Transparent Conductive Oxides with Delafossite Structure via Sol-Gel Processing, PhD Thesis, Universität Würzburg, 2010. View Source

Delafossite CuFeO₂ Performance Differences

Substituting one delafossite compound for another without rigorous comparative analysis is a critical error in materials selection. The p-type conductivity mechanism, band gap, and catalytic activity of delafossites are highly sensitive to the specific trivalent B-site cation. For instance, the Fe³⁺ in CuFeO₂ provides a band gap (~1.5 eV) suitable for visible light absorption, while the Al³⁺ in CuAlO₂ results in a wider band gap (~3.5 eV), making it transparent but less suitable for visible-light-driven photocatalysis [1]. Similarly, the electrical conductivity, optical transparency, and thermal stability vary dramatically. Even within the same compound, synthesis method and resulting defect chemistry (e.g., oxygen vacancies, Cu/Fe ratio) create further performance divergence [2][3]. A product-specification approach is therefore essential, and the quantitative comparisons below demonstrate why CuFeO₂ cannot be considered interchangeable with other delafossites or alternative materials.

Property

CuFeO₂

Alternative Delafossites

Band gap & light absorption

~1.5 eV, visible-light active

CuAlO₂ ~3.5 eV (UV-only); CuCrO₂ may differ substantially

p-Type conductivity

Moderate resistivity, reported balance

CuAlO₂ much higher resistivity; CuCrO₂ lower resistivity but different transparency

Defect chemistry

Sensitive to oxygen vacancies and Cu/Fe ratio

Different vacancy formation energies and doping responses alter performance

• [1] M. Kumar et al., Coord. Chem. Rev., 2026, Article 216356. DOI: 10.1016/j.ccr.2026.216356. View Source
• [2] C. Deng, Q. Liu, J. Le, Y. Kuang, Nanoscale, 2026, 18, 3971. DOI: 10.1039/D5NR04892C. View Source
• [3] S. Götzendörfer, Synthesis of Copper-Based Transparent Conductive Oxides with Delafossite Structure via Sol-Gel Processing, PhD Thesis, Universität Würzburg, 2010. View Source

Delafossite CuFeO₂ Performance Evidence

Photocatalytic Dye Degradation: TiO₂/CuFeO₂ vs Mg-Doped

A comparative study on the photodegradation of tartrazine yellow (TZ) dye demonstrates that a TiO₂/CuFeO₂ composite achieves significantly higher efficiency than Mg-doped CuFeO₂. The composite leverages a p-n heterojunction to reduce charge recombination and enhance visible-light-driven activity [1].

Dye degradation

Head-to-head

95.7% vs 90.5% (TiO₂/CuFeO₂ vs Mg-doped)

Reported efficiency gain supports composite photocatalyst selection

10 mg/L TZ dye, pH~2, visible light

Evidence Dimension	Photocatalytic degradation efficiency
Target Compound Data	TiO₂/CuFeO₂ composite: 95.7% degradation of 10 mg L⁻¹ TZ dye
Comparator Or Baseline	Mg-doped CuFeO₂: 90.5% degradation of 10 mg L⁻¹ TZ dye
Quantified Difference	5.2% absolute increase in degradation efficiency
Conditions	10 mg L⁻¹ TZ dye, 50 mg catalyst dosage, pH~2, 130 rpm, 30°C temperature, visible light irradiation

Why This Matters

This 5.2% efficiency gain, coupled with the composite's lower charge recombination, directly translates to reduced catalyst loading or shorter treatment times in industrial wastewater remediation.

• [1] S. N. et al., Journal of Alloys and Compounds Communications, 2025, Article 100060. DOI: 10.1016/j.jallcom.2025.100060. View Source

Thermoelectric ZT Enhancement in Pure CuFeO₂

When processed via Laser Floating Zone (LFZ) at a specific growth rate, pure delafossite CuFeO₂ exhibits a thermoelectric figure of merit (ZT) of 0.17 at 1000 K, which is significantly higher than values typically reported in literature for this class of oxide materials [1]. This value surpasses that of Pt-doped CuFeO₂ (ZT = 0.05 at 960 K) [2] and approaches levels where this low-cost, non-toxic oxide becomes competitive with established but less stable thermoelectric materials.

Thermoelectric ZT

Cross-study comparable

0.17 at 1000 K

Reported 3.4× higher ZT vs Pt-doped CuFeO₂ under optimized processing

LFZ growth; cross-study comparison requires validation

Evidence Dimension	Thermoelectric figure of merit (ZT)
Target Compound Data	CuFeO₂ (pure, LFZ, 10 mm h⁻¹): ZT = 0.17 at 1000 K
Comparator Or Baseline	Cu₀.₉₅Pt₀.₀₅FeO₂: ZT = 0.05 at 960 K
Quantified Difference	340% higher ZT for pure CuFeO₂ (under optimized processing)
Conditions	High temperature (1000 K vs 960 K), processed via LFZ vs solid-state reaction

Why This Matters

A 3.4× increase in ZT, achieved without expensive dopants like Pt, makes pure CuFeO₂ a more economically viable and higher-performing p-type leg material for high-temperature thermoelectric generators, especially in air where conventional materials degrade.

• [1] N. M. Ferreira et al., Journal of Alloys and Compounds, 2022, 924, 166463. DOI: 10.1016/j.jallcom.2022.166463. View Source
• [2] C. Ruttanapun et al., Journal of Alloys and Compounds, 2011, 509, 4588. DOI: 10.1016/j.jallcom.2011.01.168. View Source

p-Type TCO Conductivity-Transparency Trade-off

A systematic study of sol-gel derived delafossite thin films reveals a critical trade-off between optical transparency and electrical conductivity. CuFeO₂ can achieve lower resistivity than CuAlO₂, but at the cost of reduced transparency. This places it in a distinct performance category compared to other delafossites, suitable for applications where moderate transparency and higher conductivity are required [1].

Conductivity-transparency

Class-level

Resistivity ~1–10 Ω·cm range (literature trends)

Reported niche balance for p-TCOs where moderate conductivity is required

Class-level inference; batch-specific verification recommended

Evidence Dimension	Electrical resistivity and optical transmittance
Target Compound Data	CuFeO₂ (sol-gel): resistivity ~1-10 Ω·cm range (inferred from literature trends, not a direct measurement in this study); optical transmittance is expected to be lower than CuAlO₂.
Comparator Or Baseline	CuAlO₂ (sol-gel): resistivity ~700 Ω·cm, optical transmittance 65%. CuCrO₂ (sol-gel): resistivity 60 Ω·cm, optical transmittance 32%.
Quantified Difference	CuFeO₂ exhibits resistivity significantly lower than CuAlO₂ but higher than CuCrO₂; optical transmittance is a compromise between the two.
Conditions	Sol-gel derived thin films, measured at room temperature.

Why This Matters

For applications like transparent electronics or p-type layers in solar cells, CuFeO₂ offers a distinct performance niche: it provides a balance of conductivity and transparency that is not achievable with the more transparent (CuAlO₂) or more conductive (CuCrO₂) delafossite alternatives.

• [1] S. Götzendörfer, Synthesis of Copper-Based Transparent Conductive Oxides with Delafossite Structure via Sol-Gel Processing, PhD Thesis, Universität Würzburg, 2010. View Source

Microwave-Synthesized Anode for Li-Ion Batteries

A key differentiator for CuFeO₂ in battery applications is the ability to synthesize it rapidly via microwave heating, yielding microcrystals with high electrochemical performance. This method produces 0.7–2.5 μm CuFeO₂ microcrystals with a high reversible capacity of 555 mAh g⁻¹ after 200 cycles, with significantly reduced synthesis time compared to conventional solid-state or hydrothermal methods [1].

Anode capacity

Reported

555 mAh g⁻¹ after 200 cycles (0.2 C)

Microwave synthesis route supports rapid production with high reported capacity

Microwave vs. conventional; half-cell data, validate in full cells

Evidence Dimension	Reversible capacity and synthesis time
Target Compound Data	CuFeO₂ (microwave-synthesized): 555 mAh g⁻¹ at 0.2 C after 200 cycles
Comparator Or Baseline	Synthesis via solid-state reaction or hydrothermal methods (baseline for time comparison)
Quantified Difference	Significant reduction in heating time (minutes vs hours/days)
Conditions	Lithium-ion battery half-cell testing, 0.2 C rate, 200 cycles

Why This Matters

The combination of a high, stable capacity and a rapid, scalable synthesis route makes CuFeO₂ a cost-effective and high-performance anode material for next-generation LIBs, offering a clear advantage over slower, more energy-intensive production methods.

• [1] J. H. Kim et al., Journal of Materials Science: Materials in Electronics, 2020, 31, 9408. DOI: 10.1007/s10854-020-03479-2. View Source

Delafossite CuFeO₂ Application Scenarios

Industrial Wastewater Photocatalysis

For facilities handling textile or dye wastewater, a TiO₂/CuFeO₂ composite photocatalyst can be deployed for the efficient removal of anionic dyes like tartrazine yellow. Under acidic conditions, this composite achieves 95.7% degradation of 10 mg L⁻¹ dye, outperforming Mg-doped CuFeO₂ (90.5%) and demonstrating its suitability for high-efficiency treatment systems [1].

Thermoelectric Waste Heat Recovery

In industrial settings where waste heat is abundant (e.g., near furnaces or exhausts), p-type CuFeO₂ can be integrated into oxide-based thermoelectric modules. Processed via optimized methods like Laser Floating Zone, pure CuFeO₂ achieves a ZT of 0.17 at 1000 K, offering a non-toxic, cost-effective, and air-stable alternative to traditional heavy-metal-based thermoelectrics [1][2].

p-Type Transparent Conductive Layers

In the fabrication of transparent diodes, thin-film solar cells, or smart windows, CuFeO₂ serves as a p-type transparent conductive oxide (p-TCO). Its electrical resistivity, when optimized via sol-gel methods, is significantly lower than that of CuAlO₂ (~700 Ω·cm), though with a trade-off in optical transparency. This makes it the material of choice where higher current carrying capacity is prioritized over maximum transparency [1].

Lithium-Ion Battery Anodes

For next-generation lithium-ion batteries, CuFeO₂ microcrystals synthesized via rapid microwave heating offer a high reversible capacity of 555 mAh g⁻¹ after 200 cycles. This performance, combined with a facile and scalable synthesis route, positions CuFeO₂ as a compelling anode material for high-energy-density storage applications [1].

Application

Selection Property

Validation Focus

Photocatalytic dye degradation studies

TiO₂/CuFeO₂ heterojunction efficiency

Dye type, concentration, and pH-dependent activity

Thermoelectric waste heat recovery research

High-temperature ZT performance

Processing method and air stability validation

p-Type TCO thin-film investigations

Conductivity-transparency balance

Deposition technique and post-annealing optimization

Li-ion battery anode research

Synthesis route and reversible capacity

Cycle life and rate capability under full-cell conditions

• [1] S. N. et al., Journal of Alloys and Compounds Communications, 2025, Article 100060. DOI: 10.1016/j.jallcom.2025.100060. View Source
• [2] N. M. Ferreira et al., Journal of Alloys and Compounds, 2022, 924, 166463. DOI: 10.1016/j.jallcom.2022.166463. View Source